Cas no 2172624-85-8 (tert-butyl (3Z)-3-(2-ethoxy-2-oxoethylidene)-2-methylpiperidine-1-carboxylate)

Tert-butyl (3Z)-3-(2-ethoxy-2-oxoethylidene)-2-methylpiperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for its functionalized piperidine scaffold. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions. The (Z)-configured α,β-unsaturated ester moiety offers reactivity for conjugate additions or further derivatization, while the 2-methyl substitution on the piperidine ring introduces steric control in downstream reactions. This compound is useful in pharmaceutical and agrochemical research, enabling efficient construction of complex heterocycles. Its well-defined stereochemistry and compatibility with standard synthetic protocols make it a practical choice for targeted molecular design.

tert-butyl (3Z)-3-(2-ethoxy-2-oxoethylidene)-2-methylpiperidine-1-carboxylate structure

2172624-85-8 structure

Product Name:tert-butyl (3Z)-3-(2-ethoxy-2-oxoethylidene)-2-methylpiperidine-1-carboxylate

CAS No:2172624-85-8

MF:C₁₅H₂₅NO₄

MW:283.363304853439

CID:5891367

PubChem ID:133556108

Update Time:2025-10-29

tert-butyl (3Z)-3-(2-ethoxy-2-oxoethylidene)-2-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl (3Z)-3-(2-ethoxy-2-oxoethylidene)-2-methylpiperidine-1-carboxylate
- (Z)-1-BOC-2-methyl-3-((ethoxycarbonyl)methylene)piperidine
- 2172624-85-8
- EN300-1460698
- Inchi： 1S/C15H25NO4/c1-6-19-13(17)10-12-8-7-9-16(11(12)2)14(18)20-15(3,4)5/h10-11H,6-9H2,1-5H3/b12-10-
- InChI Key： UTTZJIXXJVIYGN-BENRWUELSA-N
- SMILES： O(C(C)(C)C)C(N1CCC/C(=C/C(=O)OCC)/C1C)=O

Computed Properties

Exact Mass: 283.17835828g/mol
Monoisotopic Mass: 283.17835828g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 5
Complexity: 395
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 55.8Å²

tert-butyl (3Z)-3-(2-ethoxy-2-oxoethylidene)-2-methylpiperidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1460698-1.0g	tert-butyl (3Z)-3-(2-ethoxy-2-oxoethylidene)-2-methylpiperidine-1-carboxylate	2172624-85-8	1g	$0.0	2023-06-06
Enamine	EN300-1460698-50mg	tert-butyl (3Z)-3-(2-ethoxy-2-oxoethylidene)-2-methylpiperidine-1-carboxylate	2172624-85-8	50mg	$612.0	2023-09-29
Enamine	EN300-1460698-100mg	tert-butyl (3Z)-3-(2-ethoxy-2-oxoethylidene)-2-methylpiperidine-1-carboxylate	2172624-85-8	100mg	$640.0	2023-09-29
Enamine	EN300-1460698-250mg	tert-butyl (3Z)-3-(2-ethoxy-2-oxoethylidene)-2-methylpiperidine-1-carboxylate	2172624-85-8	250mg	$670.0	2023-09-29
Enamine	EN300-1460698-500mg	tert-butyl (3Z)-3-(2-ethoxy-2-oxoethylidene)-2-methylpiperidine-1-carboxylate	2172624-85-8	500mg	$699.0	2023-09-29
Enamine	EN300-1460698-1000mg	tert-butyl (3Z)-3-(2-ethoxy-2-oxoethylidene)-2-methylpiperidine-1-carboxylate	2172624-85-8	1000mg	$728.0	2023-09-29
Enamine	EN300-1460698-2500mg	tert-butyl (3Z)-3-(2-ethoxy-2-oxoethylidene)-2-methylpiperidine-1-carboxylate	2172624-85-8	2500mg	$1428.0	2023-09-29
Enamine	EN300-1460698-5000mg	tert-butyl (3Z)-3-(2-ethoxy-2-oxoethylidene)-2-methylpiperidine-1-carboxylate	2172624-85-8	5000mg	$2110.0	2023-09-29
Enamine	EN300-1460698-10000mg	tert-butyl (3Z)-3-(2-ethoxy-2-oxoethylidene)-2-methylpiperidine-1-carboxylate	2172624-85-8	10000mg	$3131.0	2023-09-29